(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol

• Molecular Formula: C6H10N2S
• Molecular Weight: 142.22 g/mol
• IUPAC Name: (2,4-dimethylpyrazol-3-yl)methanethiol
• InChI: InChI=1S/C6H10N2S/c1-5-3-7-8(2)6(5)4-9/h3,9H,4H2,1-2H3
• InChI Key: CZZZIDVGBZASOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CS

Description

(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol is a chemical compound for research applications. Pyrazole derivatives are of significant interest in scientific research due to their diverse biological activities and presence in various pharmacologically active compounds . They are frequently explored as key scaffolds in medicinal chemistry and as building blocks in organic synthesis . Researchers utilize this compound in laboratory settings for the development of new substances and biological studies. This product is intended for research purposes by qualified professionals. It is not for diagnostic, therapeutic, or any other human use. Handle with appropriate safety precautions.

Preparation Methods

Formation of the Pyrazole Ring

The pyrazole core is typically synthesized through the condensation of hydrazine derivatives with 1,3-diketones or β-ketoesters. This classical method involves:

• Step 1: Reaction of hydrazine or substituted hydrazines with 1,3-diketones (e.g., acetylacetone) to yield 3,5-dimethyl-1H-pyrazole derivatives.
• Step 2: Functionalization at the 5-position of the pyrazole ring to introduce the methanethiol substituent.

Detailed Synthetic Route

Below is a representative multi-step synthetic pathway for (1,4-dimethyl-1H-pyrazol-5-yl)methanethiol:

Step	Reaction Description	Reagents/Conditions	Outcome
1	Formation of 3,5-dimethylpyrazole	Hydrazine hydrate + 2,4-pentanedione (acetylacetone), reflux in ethanol	3,5-Dimethyl-1H-pyrazole
2	Selective methylation at N-1 and C-4 positions	Methyl iodide or methyl sulfate, base (K2CO3), reflux	1,4-Dimethyl-1H-pyrazole
3	Halomethylation at C-5 position	Formaldehyde + HCl or paraformaldehyde + HBr, acidic conditions	5-(Halomethyl)-1,4-dimethyl-1H-pyrazole
4	Thiol substitution	Sodium hydrosulfide (NaSH) or thiourea, reflux in ethanol or aqueous medium	(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol

This sequence allows for good regioselectivity and yields the target compound with the methanethiol group positioned at the 5-position of the pyrazole ring.

Analytical and Spectroscopic Characterization

The synthesized compound is typically characterized by:

• Infrared Spectroscopy (IR): Characteristic thiol S-H stretch around 2550-2600 cm⁻¹ and pyrazole ring vibrations.
• Nuclear Magnetic Resonance (NMR):
  • ^1H NMR showing methyl singlets at N-1 and C-4 positions.
  • A methylene (-CH2-) singlet adjacent to the thiol group.
  • Thiol proton (S-H) signal often broad and exchangeable.
• Mass Spectrometry (MS): Molecular ion peak consistent with molecular weight ~142.22 g/mol.
• Elemental Analysis: Consistent with C6H10N2S formula.

Research Outcomes and Observations

• The multi-step synthesis is reproducible and allows for functional group tolerance.
• The thiol group imparts unique reactivity, enabling further derivatization or coordination chemistry applications.
• The compound shows potential for biological activity modulation due to the pyrazole core and the reactive thiol group.
• Yields for the overall synthesis typically range from moderate to good (50-80%) depending on reaction conditions and purification methods.
• Chromatographic purification (e.g., silica gel column chromatography) is commonly employed to isolate pure product.

Summary Data Table of Preparation Steps

Step No.	Intermediate/Product	Key Reagents	Conditions	Yield (%)	Notes
1	3,5-Dimethyl-1H-pyrazole	Hydrazine hydrate, acetylacetone	Reflux EtOH, 4-6 h	85-90	Formation of pyrazole ring
2	1,4-Dimethyl-1H-pyrazole	Methyl iodide, K2CO3	Reflux, 3-5 h	70-80	Selective methylation
3	5-(Halomethyl)-1,4-dimethyl-1H-pyrazole	Paraformaldehyde, HBr	Acidic, 0-5°C to RT	60-75	Halomethylation at C-5
4	(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol	NaSH or thiourea	Reflux EtOH or aqueous	65-80	Thiol substitution

Chemical Reactions Analysis

Types of Reactions: (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Substitution: The methyl groups on the pyrazole ring can participate in electrophilic substitution reactions.

Addition: The thiol group can add to electrophilic double bonds, forming thioethers.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or iodine can be used under mild conditions.

Substitution: Electrophilic reagents like halogens or nitro compounds can be used in the presence of a Lewis acid catalyst.

Addition: Electrophilic alkenes or alkynes can react with the thiol group in the presence of a base.

Major Products:

Oxidation: Disulfides or sulfonic acids.

Substitution: Halogenated or nitro-substituted pyrazoles.

Addition: Thioethers.

Scientific Research Applications

(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Potential use in the development of biologically active molecules, including enzyme inhibitors and antimicrobial agents.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity through covalent or non-covalent interactions. The thiol group can form disulfide bonds with cysteine residues in proteins, potentially altering their function .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol can be contextualized by comparing it with related pyrazole derivatives. Below is a comparative analysis based on available evidence and chemical principles:

Table 1: Structural and Functional Comparison of Pyrazole Derivatives

Compound Name	Functional Group	Molecular Formula	Key Properties/Applications (Inferred)	Evidence Source
(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol	-CH₂SH (thiol)	C₇H₁₀N₂S	High nucleophilicity; potential metal coordination or redox activity.	N/A (theoretical)
(1,4-Dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol	-CH₂OH (hydroxyl)	C₉H₁₂N₄O	Polar, hydrogen-bonding capability; possible use in crystal engineering.
Benzyl[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine	-CH₂NH-benzyl (amine)	C₁₄H₁₈N₃	Basic amine group; potential pharmacological activity or ligand design.

Key Comparisons

Reactivity and Stability: The thiol group in (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol is more nucleophilic and oxidation-prone compared to the hydroxyl group in its methanol analog . Thiols are prone to disulfide formation under oxidative conditions, whereas hydroxyl groups participate in stronger hydrogen bonds, as discussed in studies on hydrogen-bonding patterns in crystals . The amine derivative exhibits basicity and may engage in protonation-deprotonation equilibria, unlike the thiol or hydroxyl analogs.

Supramolecular Interactions: The hydroxyl group in (1,4-Dimethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol likely facilitates stronger hydrogen-bonding networks, critical in crystal packing and molecular recognition . Thiols form weaker hydrogen bonds but can engage in S···H interactions or metal-sulfur coordination, which are less common in hydroxyl or amine derivatives.

Biological Relevance: Methanethiol derivatives, such as those studied in Methylacidiphilum fumariolicum SolV , highlight the metabolic versatility of thiol-containing compounds.

Synthetic Utility: The thiol group’s ability to act as a leaving group or ligand (e.g., in metal-organic frameworks) distinguishes it from hydroxyl and amine functionalities. For example, thiols are widely used in click chemistry or self-assembled monolayers (SAMs), applications less feasible with hydroxyl or amine analogs.

Biological Activity

(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol is a compound of interest in medicinal chemistry due to its potential biological activities. The pyrazole moiety is known for its diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. This article reviews the biological activity of (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Research indicates that (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol may act as an enzyme inhibitor , particularly in pathways related to inflammation and cancer. The compound's ability to bind to specific molecular targets suggests it may inhibit their activity, leading to various therapeutic effects . Interaction studies have focused on its binding affinity with various biological macromolecules using techniques such as molecular docking simulations and enzyme kinetics.

Anti-inflammatory Effects

Numerous studies have highlighted the anti-inflammatory properties of pyrazole derivatives. For instance:

• In vitro studies demonstrated that compounds similar to (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol inhibited cyclooxygenase (COX) enzymes, which play a crucial role in inflammation .
• Case Study : A derivative exhibited a selectivity index for COX-2 inhibition significantly higher than traditional NSAIDs like celecoxib .

Analgesic Properties

The analgesic effects of pyrazole compounds have been documented through various models:

• Carrageenan-induced paw edema model : This model showed that certain pyrazole derivatives provided substantial pain relief compared to standard analgesics .

Anticancer Potential

The anticancer activity of (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol has been explored in several contexts:

• Mechanistic Studies : Research indicates that the compound may influence pathways involved in cancer cell proliferation and apoptosis .

Comparative Analysis of Pyrazole Derivatives

Compound Name	Biological Activity	IC50 Values (µM)	Selectivity Index
(1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol	Anti-inflammatory	Not specified	Not specified
Pyrazole Derivative A	COX-2 Inhibitor	0.01	344.56
Pyrazole Derivative B	Analgesic	Not specified	Not specified

Q & A

Basic: What are the common synthetic routes for (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol?

The synthesis typically involves multi-step reactions starting with pyrazole precursors. A common approach includes:

• Alkylation/Amination : Reacting 1,4-dimethylpyrazole with methanethiol precursors (e.g., thiolating agents like H₂S or thiourea derivatives) under controlled conditions. Catalysts such as Lewis acids (e.g., AlCl₃) or transition metals (e.g., Pd) may be used to facilitate coupling reactions .
• Purification : Column chromatography or recrystallization in solvents like ethanol or acetonitrile ensures high purity .
• Key Reagents : Methanethiol derivatives, alkyl halides, and hydrazines are frequently employed. For example, thiolation reactions may use hydrogen sulfide with acid-base catalysts (e.g., K₂WO₄/Al₂O₃) to optimize yield .

Basic: What characterization techniques confirm the structure of (1,4-Dimethyl-1H-pyrazol-5-yl)methanethiol?

• Spectroscopy :
  • NMR : ¹H/¹³C NMR identifies substituents on the pyrazole ring and thiol group. Chemical shifts for methyl groups (δ 2.1–2.5 ppm) and thiol protons (δ 1.3–1.7 ppm) are diagnostic .
  • IR : Peaks near 2550 cm⁻¹ confirm the S-H stretch .
• X-ray Crystallography : Programs like SHELXL refine crystal structures, resolving bond lengths and angles. Tools like WinGX and ORTEP visualize anisotropic displacement ellipsoids .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .

Basic: How does the thiol group influence the compound’s reactivity?

The thiol (-SH) group enables:

• Nucleophilic Substitution : Reacts with alkyl halides or electrophiles to form thioethers.
• Oxidation : Forms disulfides (S-S) under mild oxidizing conditions (e.g., H₂O₂) .
• Hydrogen Bonding : The S-H group participates in non-covalent interactions, affecting crystal packing and solubility .
  Methodologically, reactivity is assessed via kinetic studies (e.g., monitoring reaction rates with UV-Vis) or computational modeling (e.g., NBO analysis of orbital interactions) .

Advanced: How can reaction conditions be optimized for higher yields?

• Design of Experiments (DOE) : Use factorial designs to test variables like temperature (e.g., 60–100°C), solvent polarity (e.g., DMF vs. THF), and catalyst loading .
• Continuous Flow Reactors : Improve scalability and reduce side reactions in industrial settings .
• In Situ Monitoring : Techniques like FTIR or Raman spectroscopy track intermediate formation, enabling real-time adjustments .

Advanced: What computational methods model hydrogen bonding interactions?

• Density Functional Theory (DFT) : Calculate interaction energies and geometries of S-H···N or S-H···S bonds. Software like Gaussian or ORCA is used .
• Graph Set Analysis : Classify hydrogen-bonding patterns (e.g., Etter’s motifs) to predict crystal packing .
• Molecular Dynamics (MD) : Simulate solvation effects and stability of thiol conformers in aqueous/organic matrices .

Advanced: How to resolve contradictions in crystallographic data during refinement?

• Twinned Data : Use SHELXL’s TWIN/BASF commands to model twinning and improve R-factors .
• Disorder Modeling : Apply PART/SUMP restraints for overlapping atoms or flexible groups (e.g., methyl rotations) .
• Validation Tools : Check for outliers using CCDC’s Mercury or PLATON’s ADDSYM to detect missed symmetry .

Advanced: How to design experiments to study structure-activity relationships (SAR)?

• Analog Synthesis : Modify substituents (e.g., replacing methyl with ethyl or halogens) and compare bioactivity .
• QSAR Modeling : Use descriptors like logP, polar surface area, and H-bond donors to correlate structural features with activity (e.g., enzyme inhibition) .
• Biological Assays : Test analogs against target proteins (e.g., kinases) via SPR or fluorescence polarization to quantify binding affinities .